
2-Bromo-5-(2-ethylhexyl)thiophene chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Bromo-5-(2-

ethylhexyl)thiophene

Cat. No.: B3030592 Get Quote

An In-depth Technical Guide to 2-Bromo-5-(2-
ethylhexyl)thiophene
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 2-Bromo-5-(2-ethylhexyl)thiophene, a key building block in the

fields of materials science and organic electronics. This document is intended for researchers,

scientists, and professionals in drug development and related industries.

Chemical Structure and Properties
2-Bromo-5-(2-ethylhexyl)thiophene is a substituted thiophene molecule. The thiophene ring

provides electronic properties suitable for various applications, while the bromine atom offers a

reactive site for further chemical modifications. The 2-ethylhexyl group enhances solubility in

organic solvents, which is advantageous for solution-based processing of materials.

Chemical Structure:

Caption: 2D representation of 2-Bromo-5-(2-ethylhexyl)thiophene.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Bromo-5-(2-
ethylhexyl)thiophene is presented in the table below.[1][2][3][4]
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Property Value

CAS Number 925899-21-4

Molecular Formula C12H19BrS

Molecular Weight 275.25 g/mol

Appearance Colorless to light orange to yellow clear liquid

Density 1.21 g/mL

Refractive Index (n20D) 1.52

Purity ≥97% to ≥98% (GC)

Storage Conditions
2 - 8 °C, in a dark place under an inert

atmosphere

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the direct synthesis of 2-Bromo-5-(2-
ethylhexyl)thiophene is not readily available in the cited literature, a plausible synthetic route

can be inferred from general thiophene chemistry and protocols for similar compounds. A

common method for the synthesis of 2-bromo-5-alkylthiophenes involves the bromination of the

corresponding 2-alkylthiophene.

Proposed Synthetic Workflow
The synthesis would likely proceed in two main steps: first, the alkylation of thiophene to

produce 2-(2-ethylhexyl)thiophene, followed by selective bromination at the 5-position.
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Proposed Synthesis of 2-Bromo-5-(2-ethylhexyl)thiophene

Thiophene

2-(2-Ethylhexyl)thiophene

Friedel-Crafts Alkylation
(e.g., with 2-ethylhexyl bromide and a Lewis acid catalyst)

2-Bromo-5-(2-ethylhexyl)thiophene

Bromination
(e.g., with N-Bromosuccinimide (NBS) in a suitable solvent like THF or DMF)

Role in Polymer Synthesis

2-Bromo-5-(2-ethylhexyl)thiophene

Conjugated Polymer

Polymerization
(e.g., Suzuki or Stille coupling)

Co-monomer
(e.g., another aromatic unit)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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